1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-(2-methoxybenzylidene)-5-methyl-1H-1,2,3-triazole-4-carbohydrazide

• IUPAC Name: 1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-(2-methoxyphenyl)methylideneamino]-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C14H14N8O3/c1-8-11(17-21-22(8)13-12(15)19-25-20-13)14(23)18-16-7-9-5-3-4-6-10(9)24-2/h3-7H,1-2H3,(H2,15,19)(H,18,23)/b16-7+
• InChI Key: SFHUREDCFFPUBR-FRKPEAEDSA-N
• Canonical SMILES: CC1=C(N=NN1C2=NON=C2N)C(=O)NN=CC3=CC=CC=C3OC
• Isomeric SMILES: CC1=C(N=NN1C2=NON=C2N)C(=O)N/N=C/C3=CC=CC=C3OC
• Molecular Formula: C14H14N8O3
• Molecular Weight: 342.31 g/mol

Description

The compound is part of a class of chemicals that incorporate multiple heterocyclic rings, such as 1,2,5-oxadiazole and 1,2,3-triazole, known for their diverse pharmacological activities. These compounds often exhibit interesting biological and chemical properties due to their unique molecular structures.

Synthesis Analysis

Synthesis of similar compounds typically involves acid-catalyzed reactions of hydrazide with aldehydes under reflux conditions. For instance, Alotaibi et al. (2018) synthesized N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide using 5-methyl-1-phenyl-1H-1,2,3- triazole-4-carbohydrazide and 4-methoxybenzaldehyde in ethanol under reflux (Alotaibi et al., 2018).

Molecular Structure Analysis

The molecular structure is often confirmed using a combination of infrared, nuclear magnetic resonance, mass spectroscopy, single-crystal X-ray diffraction, and microanalysis. The detailed structure elucidation helps in understanding the compound's chemical behavior and interaction with biological targets (Alotaibi et al., 2018).

Scientific Research Applications

Antineoplastic Activity

Compounds related to the one have been evaluated for their antineoplastic (anti-cancer) activities. For instance, a series of new indolyl-1,3,4-oxadiazole and indolyl-1,2,4-triazole derivatives were synthesized and evaluated for antineoplastic activity, highlighting the potential of such compounds in cancer research (Farghaly et al., 2012).

Antimicrobial Activities

Several studies have synthesized and assessed the antimicrobial activities of azole derivatives, including 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole derivatives. These compounds have shown efficacy against various microorganisms, which is significant for the development of new antimicrobial agents (Başoğlu et al., 2013).

Enzyme Inhibition

Compounds derived from 1,2,4-triazoles have been studied for their lipase and α-glucosidase inhibitory activities. These studies are crucial in understanding the therapeutic potential of such compounds in the treatment of diseases like diabetes and obesity (Bekircan et al., 2015).

Antioxidant Activities

Some benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings have been synthesized and evaluated for their antioxidant activities. This area of research is important for understanding the role of these compounds in combating oxidative stress-related diseases (Menteşe et al., 2015).

Structural Studies

Research has also been conducted on the structural elucidation of compounds similar to the one . For example, the structure of N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide was confirmed through various spectroscopic methods (Alotaibi et al., 2018).